2,4,7-trinitro-9H-fluoren-9-one (2,4-dinitrophenyl)hydrazone

• IUPAC Name: 2,4-dinitro-N-[(E)-(2,4,7-trinitrofluoren-9-ylidene)amino]aniline
• InChI: InChI=1S/C19H9N7O10/c27-22(28)9-1-3-12-13(5-9)19(14-6-11(24(31)32)8-17(18(12)14)26(35)36)21-20-15-4-2-10(23(29)30)7-16(15)25(33)34/h1-8,20H/b21-19+
• InChI Key: WXNNCBVXWDYACU-XUTLUUPISA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=NNC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])C4=C2C(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CC2=C(C=C1[N+](=O)[O-])/C(=N\NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])/C4=C2C(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H9N7O10
• Molecular Weight: 495.3 g/mol

Description

2,4,7-trinitro-9H-fluoren-9-one (2,4-dinitrophenyl)hydrazone, commonly known as DNPH, is a chemical compound that is widely used in scientific research. It is a yellow crystalline powder that is highly reactive and can form stable complexes with many organic compounds. DNPH is commonly used in analytical chemistry and biochemistry to identify and quantify carbonyl compounds in various samples.

Scientific Research Applications

DNPH is widely used in scientific research as a reagent for the identification and quantification of carbonyl compounds in various samples. Carbonyl compounds are a class of organic compounds that contain a carbonyl group (C=O) and are widely found in many natural and synthetic compounds. DNPH reacts with carbonyl compounds to form stable hydrazone derivatives that can be easily analyzed by various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

Mechanism of Action

The mechanism of action of DNPH involves the formation of stable hydrazone derivatives with carbonyl compounds. The reaction takes place in the presence of an acid catalyst, and the resulting product is a stable complex that can be easily analyzed by various analytical techniques. DNPH reacts with carbonyl compounds such as aldehydes and ketones to form stable hydrazone derivatives that can be easily analyzed by various analytical techniques.
Biochemical and Physiological Effects:
DNPH is not known to have any significant biochemical or physiological effects on living organisms. It is a highly reactive compound that can form stable complexes with many organic compounds, but it is not known to have any significant effects on living organisms.

Advantages and Limitations for Lab Experiments

DNPH is a highly reactive compound that can form stable complexes with many organic compounds, making it an ideal reagent for the identification and quantification of carbonyl compounds in various samples. It is widely used in analytical chemistry and biochemistry to identify and quantify carbonyl compounds in various samples. However, DNPH has some limitations, such as its sensitivity to light and its tendency to form complexes with other compounds in the sample matrix, which can interfere with the analysis.

Future Directions

There are many future directions for the use of DNPH in scientific research. One potential direction is the development of new analytical techniques that can improve the sensitivity and selectivity of DNPH for the identification and quantification of carbonyl compounds. Another potential direction is the use of DNPH in the analysis of complex samples such as biological fluids and environmental samples. Additionally, the use of DNPH in the analysis of carbonyl compounds in the atmosphere and in food products is an area of active research. Overall, DNPH is a versatile reagent that has many potential applications in scientific research.

Synthesis Methods

DNPH can be synthesized by the reaction of 2,4,7-trinitrofluorenone with 2,4-dinitrophenylhydrazine in the presence of an acid catalyst. The reaction takes place in a solvent such as ethanol or acetic acid and is usually carried out at room temperature. The resulting product is a yellow crystalline powder that is highly reactive and can form stable complexes with many organic compounds.